BE“GHE Foundational & Exploratory

Check Availability & Pricing

4-Phenoxycyclohexanone spectral data (NMR,
IR, MS)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 4-Phenoxycyclohexanone
CAS No.: 161194-41-8
Cat. No.: B3107539
Get Quote
. J

An In-Depth Technical Guide to the Predicted Spectral Data of 4-Phenoxycyclohexanone
A Note on Data Unavailability and Predictive Analysis

As of the latest literature and database review, comprehensive experimental spectral data
(NMR, IR, MS) for 4-phenoxycyclohexanone (CAS No. 161194-41-8) is not readily available
in public-access spectral databases such as the Spectral Database for Organic Compounds
(SDBS) or the NIST Chemistry WebBook. This guide, therefore, serves as an expert-driven
prediction and in-depth analysis of its expected spectral characteristics. As a Senior Application
Scientist, the following sections are constructed based on foundational principles of
spectroscopic interpretation and comparative analysis with structurally analogous compounds.
This predictive approach is a common and essential practice in chemical research and drug
development when primary experimental data is pending or unavailable.

Molecular Structure and Analysis

4-Phenoxycyclohexanone is a bifunctional molecule featuring a cyclohexanone ring
substituted at the 4-position with a phenoxy group. This structure combines the features of an
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aliphatic ketone and an aromatic ether. Understanding the electronic and steric environment of
each atom is fundamental to predicting its spectral behavior.

The carbonyl group (C=0) is a strong electron-withdrawing group, significantly influencing the
chemical environment of the adjacent a-protons and carbons. The phenoxy group (-O-Ph)
introduces an ether linkage and an aromatic ring. The ether oxygen is electronegative, affecting
the C4 carbon and its attached proton. The aromatic ring provides a distinct set of signals in
both NMR and IR spectroscopy.

For clarity in the following sections, the atoms are numbered as shown in the diagram below.
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Figure 2: Predicted major fragmentation pathways for 4-Phenoxycyclohexanone in EI-MS.

Experimental Protocols

To obtain high-quality spectral data for 4-phenoxycyclohexanone, standardized and validated
protocols are essential.

Protocol 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy

This protocol outlines the steps for acquiring high-resolution *H and 13C NMR spectra.
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Sample Preparation
1. Weigh 5-10 mg of
4-phenoxycyclohexanone.

:

2. Dissolve in ~0.7 mL of
deuterated solvent (e.g., CDCIs)
containing TMS.

:

3. Transfer solution to a
clean, dry 5 mm NMR tube.

Data Acquisition (400 MHz Spectrometer)
4. Insert tube into spectrometer
and perform lock, tune, and shim.

/>

5. Acquire *H Spectrum: 6. Acquire 8C{*H} Spectrum:
- Pulse program: zg30 - Pulse program: zgpg30
- Scans: 8-16 - Scans: 1024-4096
- Acquisition time: ~4s - Spectral width: ~240 ppm
- Relaxation delay: 2s - Relaxation delay: 2s

Data Procesging

[7. Apply Fourier Transform to FID}
[8. Phase correct the spectrum}

9. Calibrate spectrum to TMS (0 ppm)
or residual solvent peak.

;

10. Integrate H signals and pick peaks
for both spectra.

Click to download full resolution via product page

Figure 3: Workflow for NMR data acquisition and processing.
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Protocol 2: Fourier-Transform Infrared (FT-IR)
Spectroscopy

This protocol describes the Attenuated Total Reflectance (ATR) method, which is suitable for

solid powder or oil samples.

¢ Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean.
Collect a background spectrum of the empty crystal. This is crucial as it will be subtracted
from the sample spectrum to remove interference from atmospheric CO2 and Hz0.

o Sample Application: Place a small amount of the 4-phenoxycyclohexanone sample directly
onto the ATR crystal.

o Apply Pressure: Use the pressure clamp to ensure firm contact between the sample and the
crystal. Consistent pressure is key for reproducible results.

o Data Collection: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to
improve the signal-to-noise ratio.

o Data Processing: The software will automatically perform the background subtraction.
Process the spectrum to label the wavenumbers of significant absorption peaks.

e Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol)
and a soft lab wipe.

Protocol 3: Electron lonization Mass Spectrometry (El-
MS)

This protocol outlines data acquisition via Gas Chromatography-Mass Spectrometry (GC-MS),
a standard method for volatile and semi-volatile compounds.
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Sample Preparation

1. Prepare a dilute solution of the sample
(~1 mg/mL) in a volatile solvent
(e.g., Dichloromethane, Ethyl Acetate).

:

2. Transfer to a 2 mL GC autosampler vial.

Gas Chromatography

3. Inject 1 pL into the GC.
- Inlet Temp: 250°C
- Carrier Gas: Helium

4. Separate on a capillary column
(e.g., DB-5ms) using a temperature gradient
(e.g., 50°C to 280°C at 10°C/min).

Mass Spectrometry

5. Eluted compound enters the MS source.
- lonization Mode: Electron lonization (EI)
- lonization Energy: 70 eV

:

6. Scan a mass range (e.g., m/z 40-500)
to detect the molecular ion and fragments.

Click to download full resolution via product page
Figure 4: Workflow for GC-MS data acquisition.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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